molecular formula C12H15NO3 B8428309 6-(3-Methoxypropoxy)-1H-indol-5-ol

6-(3-Methoxypropoxy)-1H-indol-5-ol

Cat. No.: B8428309
M. Wt: 221.25 g/mol
InChI Key: WWKGIMSCMSZGIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(3-Methoxypropoxy)-1H-indol-5-ol is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15NO3

Molecular Weight

221.25 g/mol

IUPAC Name

6-(3-methoxypropoxy)-1H-indol-5-ol

InChI

InChI=1S/C12H15NO3/c1-15-5-2-6-16-12-8-10-9(3-4-13-10)7-11(12)14/h3-4,7-8,13-14H,2,5-6H2,1H3

InChI Key

WWKGIMSCMSZGIY-UHFFFAOYSA-N

Canonical SMILES

COCCCOC1=C(C=C2C=CNC2=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

10% Palladium-carbon (water content, 50%) (8 g) was added to a solution of (E)-1-(benzyloxy)-2-(3-methoxypropoxy)-4-nitro-5-(2-nitrovinyl)benzene described in Production Example 32-4 (19.6 g, 50.5 mmol) in methanol (300 mL) at room temperature. The liquid mixture was stirred under hydrogen atmosphere at room temperature for 6 hours. The reaction liquid was filtered through celite and then the filtrate was concentrated under vacuum. The residue was purified with silica gel column chromatography (n-heptane:ethyl acetate=2:1-1:1) to obtain the title compound (3.81 g, 34%).
[Compound]
Name
Example 32-4
Quantity
19.6 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Palladium-carbon
Quantity
8 g
Type
catalyst
Reaction Step Two
Yield
34%

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